Cas no 1261951-34-1 (2-Amino-5-[3-(dimethylsulfamoyl)phenyl]pyridine-4-carboxylic acid)

• Product Name: 2-Amino-5-[3-(dimethylsulfamoyl)phenyl]pyridine-4-carboxylic acid
• CAS No: 1261951-34-1
• MF: C₁₄H₁₅N₃O₄S
• MW: 321.351601839066
• MDL: MFCD18318641
• CID: 5148709
• Update Time: 2025-11-02

2-Amino-5-[3-(dimethylsulfamoyl)phenyl]pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-(3-N,N-dimethylsulfamoylphenyl)isonicotinic acid
• 2-Amino-5-[3-(dimethylsulfamoyl)phenyl]pyridine-4-carboxylic acid

• MDL： MFCD18318641
• Inchi： 1S/C14H15N3O4S/c1-17(2)22(20,21)10-5-3-4-9(6-10)12-8-16-13(15)7-11(12)14(18)19/h3-8H,1-2H3,(H2,15,16)(H,18,19)
• InChI Key： HTFUMHNAZUVTPN-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C2C=NC(=CC=2C(=O)O)N)C=1)(N(C)C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 503
• XLogP3: 0.8
• Topological Polar Surface Area: 122

Additional information on 2-Amino-5-[3-(dimethylsulfamoyl)phenyl]pyridine-4-carboxylic acid

Comprehensive Guide to 2-Amino-5-[3-(dimethylsulfamoyl)phenyl]pyridine-4-carboxylic acid (CAS No. 1261951-34-1)

2-Amino-5-[3-(dimethylsulfamoyl)phenyl]pyridine-4-carboxylic acid (CAS No. 1261951-34-1) is a specialized organic compound with significant potential in pharmaceutical and biochemical research. This compound, often referred to in scientific literature due to its unique structure, combines a pyridine-carboxylic acid backbone with a dimethylsulfamoylphenyl substituent, making it a subject of interest for drug discovery and medicinal chemistry applications.

The molecular structure of 2-Amino-5-[3-(dimethylsulfamoyl)phenyl]pyridine-4-carboxylic acid features a pyridine ring substituted at the 4-position with a carboxylic acid group and at the 5-position with a 3-(dimethylsulfamoyl)phenyl moiety. This configuration imparts unique physicochemical properties, including moderate solubility in polar organic solvents and potential for hydrogen bonding, which are critical for its interactions in biological systems.

In recent years, researchers have explored the role of 2-Amino-5-[3-(dimethylsulfamoyl)phenyl]pyridine-4-carboxylic acid in the development of enzyme inhibitors, particularly those targeting kinases and other signaling proteins. Its sulfamoyl and carboxylic acid functional groups make it a versatile scaffold for designing molecules with high binding affinity and selectivity. This has led to increased interest in its potential applications in oncology and inflammatory diseases, aligning with current trends in precision medicine and targeted therapy.

The synthesis of 2-Amino-5-[3-(dimethylsulfamoyl)phenyl]pyridine-4-carboxylic acid typically involves multi-step organic reactions, including Suzuki-Miyaura coupling for introducing the phenyl group and subsequent functionalization to install the dimethylsulfamoyl and carboxylic acid moieties. Researchers often optimize these synthetic routes to improve yield and purity, which are crucial for pharmaceutical applications.

From an analytical perspective, 2-Amino-5-[3-(dimethylsulfamoyl)phenyl]pyridine-4-carboxylic acid can be characterized using techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods help verify its structural integrity and purity, which are essential for research and development purposes. The compound's stability under various conditions is also a key consideration for its storage and handling in laboratory settings.

The growing demand for novel chemical entities in drug discovery has positioned 2-Amino-5-[3-(dimethylsulfamoyl)phenyl]pyridine-4-carboxylic acid as a valuable building block in medicinal chemistry. Its compatibility with modern high-throughput screening platforms and fragment-based drug design approaches makes it particularly relevant in today's research landscape. Additionally, its potential as a precursor for more complex molecules has sparked interest in academic and industrial laboratories worldwide.

Environmental and safety considerations for 2-Amino-5-[3-(dimethylsulfamoyl)phenyl]pyridine-4-carboxylic acid follow standard laboratory protocols for handling organic compounds. While not classified as highly hazardous, proper personal protective equipment and ventilation are recommended when working with this material. Researchers should consult its material safety data sheet (MSDS) for specific handling instructions.

In the context of current pharmaceutical trends, 2-Amino-5-[3-(dimethylsulfamoyl)phenyl]pyridine-4-carboxylic acid aligns with the search for novel small molecule therapeutics and protein-protein interaction inhibitors. Its structural features make it particularly interesting for addressing challenging drug targets, a focus area in modern drug discovery programs. The compound's potential applications in personalized medicine approaches are also being investigated, reflecting the industry's shift toward more tailored treatment strategies.

The commercial availability of 2-Amino-5-[3-(dimethylsulfamoyl)phenyl]pyridine-4-carboxylic acid through specialty chemical suppliers has facilitated its adoption in research programs. Scientists can typically obtain the compound in various quantities, from milligram to kilogram scale, depending on their requirements. Pricing and availability may vary based on purity specifications and market demand.

Future research directions for 2-Amino-5-[3-(dimethylsulfamoyl)phenyl]pyridine-4-carboxylic acid may include exploration of its derivatives and analogs, optimization of its synthetic routes, and detailed investigation of its biological activities. As computational chemistry and AI-assisted drug design continue to advance, this compound may serve as a valuable starting point for virtual screening campaigns and de novo molecular design projects.

For researchers working with 2-Amino-5-[3-(dimethylsulfamoyl)phenyl]pyridine-4-carboxylic acid, proper documentation of experimental procedures and results is essential. The compound's CAS number (1261951-34-1) should always be included in publications and patent applications to ensure accurate identification. This practice aligns with best practices in chemical research and intellectual property protection.

In summary, 2-Amino-5-[3-(dimethylsulfamoyl)phenyl]pyridine-4-carboxylic acid represents an important chemical entity with diverse applications in pharmaceutical research and development. Its unique structural features and potential biological activities make it a compound of continuing interest in the scientific community, particularly in the context of modern drug discovery paradigms and therapeutic innovation.